Cas no 2090234-97-0 (2-Thiophenecarboxylic acid, 4-bromo-3-(cyanomethyl)-)

• Product Name: 2-Thiophenecarboxylic acid, 4-bromo-3-(cyanomethyl)-
• CAS No: 2090234-97-0
• MF: C₇H₄BrNO₂S
• MW: 246.081159591675
• CID: 5239713
• Update Time: 2025-05-25

2-Thiophenecarboxylic acid, 4-bromo-3-(cyanomethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-bromo-3-(cyanomethyl)-

• Inchi： 1S/C7H4BrNO2S/c8-5-3-12-6(7(10)11)4(5)1-2-9/h3H,1H2,(H,10,11)
• InChI Key： UUAIBANDVJETSK-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC=C(Br)C=1CC#N

Additional information on 2-Thiophenecarboxylic acid, 4-bromo-3-(cyanomethyl)-

Introduction to 2-Thiophenecarboxylic acid, 4-bromo-3-(cyanomethyl)- (CAS No. 2090234-97-0)

2-Thiophenecarboxylic acid, 4-bromo-3-(cyanomethyl)-, identified by the Chemical Abstracts Service Number (CAS No.) 2090234-97-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological activities and structural versatility. The presence of both bromine and cyano functional groups in its molecular structure endows it with unique reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The thiophene core of this compound is a five-membered aromatic ring containing sulfur, which is a common motif in many biologically active natural products and synthetic drugs. The incorporation of a carboxylic acid group at the 2-position and a bromine atom at the 4-position introduces specific electronic and steric properties that can influence its interactions with biological targets. Additionally, the cyanomethyl group at the 3-position adds another layer of functionality, enabling further chemical modifications and derivatization.

In recent years, there has been a growing interest in thiophene derivatives due to their potential applications in drug discovery. Studies have demonstrated that these compounds can exhibit various pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer activities. The brominated thiophenes, in particular, have shown promise as scaffolds for developing novel therapeutic agents. The electron-withdrawing nature of the bromine atom can enhance the reactivity of the molecule, facilitating its use in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

The cyanomethyl group in 2-Thiophenecarboxylic acid, 4-bromo-3-(cyanomethyl)- is another key feature that contributes to its utility in synthetic chemistry. The cyano group can be converted into other functional groups such as carboxylic acids, amides, or nitriles through various chemical transformations. This flexibility makes it an attractive building block for constructing more intricate molecular architectures. For instance, the cyano group can be reduced to an amine or hydrolyzed to a carboxylic acid, depending on the desired outcome of the synthesis.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting specific biological pathways. Thiophene derivatives have been widely studied for their ability to interact with enzymes and receptors involved in disease processes. The bromo and cyano substituents provide handles for further derivatization, allowing chemists to fine-tune the properties of the molecule to achieve optimal binding affinity and selectivity.

Recent research has highlighted the role of 2-Thiophenecarboxylic acid, 4-bromo-3-(cyanomethyl)- in synthesizing novel anticancer agents. Studies have shown that certain thiophene derivatives can induce apoptosis in cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival. The structural features of this compound make it a promising candidate for further investigation as a lead compound in oncology research. Additionally, its ability to undergo various chemical transformations allows for the exploration of multiple structural analogs with potentially enhanced therapeutic efficacy.

The synthesis of 2-Thiophenecarboxylic acid, 4-bromo-3-(cyanomethyl)- involves multi-step organic reactions that highlight its complexity and synthetic challenge. The starting materials typically include commercially available thiophene derivatives that are functionalized through bromination and cyanation reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to introduce additional substituents into the molecular framework. These synthetic strategies underscore the compound's importance as a versatile building block in medicinal chemistry.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how 2-Thiophenecarboxylic acid, 4-bromo-3-(cyanomethyl)- is metabolized and distributed within the body is crucial for optimizing its therapeutic potential. Preclinical studies have begun to explore its absorption, distribution, metabolism, and excretion (ADME) profiles, providing valuable insights into its pharmacological behavior. These studies are essential for guiding future clinical development efforts and ensuring that the compound behaves predictably in vivo.

In conclusion,2-Thiophenecarboxylic acid, 4-bromo-3-(cyanomethyl)- (CAS No. 2090234-97-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and biological potential. Its role as a versatile intermediate in drug discovery underscores its importance in modern medicinal research. As scientists continue to explore new therapeutic strategies,this compound will undoubtedly play a crucial role in developing innovative treatments for various diseases.